Cas no 651059-64-2 (3-(4-fluorophenyl)isoxazole)

• Product Name: 3-(4-fluorophenyl)isoxazole
• CAS No: 651059-64-2
• MF: C₉H₆FNO
• MW: 163.148445606232
• MDL: MFCD08446385
• CID: 871255
• PubChem ID: 12982545
• Update Time: 2025-10-15

3-(4-fluorophenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)-1,2-oxazole
• 3-(4-FLUOROPHENYL)ISOXAZOLE
• Isoxazole, 3-(4-fluorophenyl)- (9CI)
• Isoxazole, 3-(4-fluorophenyl)-
• 3-(4-Fluorophenyl)isoxazole, AldrichCPR
• MFCD08446385
• 651059-64-2
• DB-276899
• CS-0093539
• FS-2080
• AKOS006281662
• SCHEMBL20507219
• D71983
• 3-(4-fluorophenyl)isoxazole

• MDL： MFCD08446385
• Inchi： 1S/C9H6FNO/c10-8-3-1-7(2-4-8)9-5-6-12-11-9/h1-6H
• InChI Key： JTIYGAJCKRGUBV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CON=1

Computed Properties

• Exact Mass: 163.043341977g/mol
• Monoisotopic Mass: 163.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 275.8±15.0 °C at 760 mmHg
• Flash Point: 167.4±25.9 °C

3-(4-fluorophenyl)isoxazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃